

Tecloftalam and its Imide Metabolite: A Comparative Toxicological Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *TECLOFTALAM METABOLITE*

CAS No.: *26491-30-5*

Cat. No.: *B045325*

[Get Quote](#)

A Critical Evaluation of Available Data and a Call for Further Research

Introduction

Tecloftalam, a dicarboxylic acid monoamide, is an agricultural chemical used to control bacterial leaf blight in rice paddies.[1][2] Its efficacy as an antibacterial agent is well-documented.[1] However, like all agrochemicals, a thorough understanding of its toxicological profile and that of its metabolites is paramount for a comprehensive risk assessment. One of the known metabolites of tecloftalam is its imide derivative, 3,4,5,6-Tetrachloro-N-(2,3-dichlorophenyl)phthalimide, hereafter referred to as tecloftalam-imide. This guide provides a comparative overview of the known toxicological data for tecloftalam and highlights the significant data gap concerning its imide metabolite.

This document is intended for researchers, scientists, and drug development professionals. It aims to synthesize the available information, explain the experimental methodologies used for toxicological evaluation, and underscore the importance of further research into the potential toxicity of tecloftalam's metabolites.

Chemical Identity and Transformation

Tecloftalam and tecloftalam-imide are structurally related compounds. Tecloftalam is chemically identified as N-(2,3-Dichlorophenyl)-3,4,5,6-tetrachlorophthalamic acid.[1] In biological systems and the environment, tecloftalam can undergo cyclization to form the more stable imide structure, tecloftalam-imide. This transformation involves the loss of a water molecule and the formation of a cyclic imide ring.

Caption: Metabolic conversion of Tecloftalam to Tecloftalam-Imide.

Comparative Toxicity Profile: A Notable Data Disparity

A review of the available toxicological data reveals a significant disparity between what is known about tecloftalam and its imide metabolite. While some data exists for the parent compound, there is a conspicuous absence of publicly available toxicity studies for tecloftalam-imide.

Toxicological Endpoint	Tecloftalam	Tecloftalam-Imide
Acute Oral Toxicity (LD50)	> 2340 mg/kg (Rat)	No data available
Acute Dermal Toxicity (LD50)	> 1000 mg/kg (Mouse)	No data available
Inhalation Toxicity (LC50)	1.53 mg/L (Rat)	No data available
Short-Term Oral Toxicity (NOAEL)	5.8 mg/kg bw/day (Rat)	No data available
Skin Irritation	Known to cause skin irritation	No data available
Respiratory Tract Irritation	Known to cause respiratory tract irritation	No data available
Genotoxicity (Ames Test)	Negative for chromosome aberration	No data available
GHS Hazard Classification	Not classified as hazardous	No data available

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%; NOAEL: No-Observed-Adverse-Effect Level; GHS: Globally Harmonized System of Classification and Labelling of Chemicals.

The available data for tecloftalam suggests a low order of acute toxicity via oral and dermal routes. However, it is noted to be an irritant to the skin and respiratory tract. The negative result in a chromosome aberration test suggests it may not be genotoxic. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, tecloftalam is not classified as a hazardous substance.^[1]

The complete lack of toxicological data for tecloftalam-imide is a critical knowledge gap. Metabolites of pesticides can sometimes exhibit greater toxicity than the parent compound. Therefore, without experimental data on tecloftalam-imide, a comprehensive assessment of the overall risk associated with the use of tecloftalam is incomplete.

Experimental Methodologies for Toxicological Assessment

To understand the basis of the available data for tecloftalam and to provide a framework for future studies on its imide metabolite, this section details the standard experimental protocols for key toxicological endpoints. These methodologies are largely based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423)

The acute oral toxicity of a substance provides information on the potential health hazards that may result from a single, short-term exposure. The OECD 423 guideline, or the Acute Toxic Class Method, is a stepwise procedure using a limited number of animals.



[Click to download full resolution via product page](#)

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).

Step-by-Step Protocol:

- **Animal Selection and Acclimatization:** Healthy, young adult rodents (typically rats) are selected and acclimatized to the laboratory conditions for at least 5 days.
- **Dose Preparation:** The test substance is prepared in an appropriate vehicle (e.g., water, corn oil).
- **Dosing:** A single dose of the substance is administered by gavage to a small group of animals (usually 3). The starting dose is selected based on available information or default values.
- **Observation:** Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.
- **Stepwise Procedure:** Based on the outcome in the first group, the test is either stopped, or another group is dosed at a higher or lower fixed dose level. This continues until a clear outcome is obtained, allowing for classification of the substance into a GHS category.
- **Necropsy:** At the end of the observation period, all surviving animals are euthanized and subjected to a gross necropsy.

In Vitro Cytotoxicity Assay (e.g., Neutral Red Uptake Assay)

In vitro cytotoxicity assays are crucial for screening the potential of a chemical to cause cell death. The Neutral Red Uptake (NRU) assay is a common method that assesses cell membrane integrity.

Step-by-Step Protocol:

- **Cell Culture:** A suitable cell line (e.g., human keratinocytes) is cultured in 96-well plates until a confluent monolayer is formed.

- **Preparation of Test Substance:** The test substance is dissolved in a suitable solvent (e.g., DMSO) and then diluted in culture medium to various concentrations.
- **Exposure:** The culture medium is replaced with the medium containing the test substance at different concentrations. Control wells receive only the vehicle. The cells are incubated for a defined period (e.g., 24 hours).
- **Neutral Red Staining:** The treatment medium is removed, and the cells are incubated with a medium containing neutral red, a supravital dye that is taken up and stored in the lysosomes of viable cells.
- **Extraction:** After incubation, the cells are washed, and the incorporated dye is extracted from the lysosomes using a destaining solution.
- **Quantification:** The amount of extracted neutral red is measured using a spectrophotometer. The absorbance is directly proportional to the number of viable cells.
- **Data Analysis:** The cell viability is expressed as a percentage of the control. The IC₅₀ value (the concentration that reduces cell viability by 50%) is then calculated.

Discussion and Future Directions

The available data on tecloftalam suggests a relatively low systemic toxicity profile. However, the lack of any toxicological information on its primary metabolite, tecloftalam-imide, is a significant concern. The transformation from a phthalamic acid to a phthalimide derivative can alter the molecule's physicochemical properties, such as its lipophilicity and stability, which in turn can influence its absorption, distribution, metabolism, excretion (ADME) profile, and ultimately its toxicity.

It is imperative for the scientific community and regulatory bodies to address this data gap. A comprehensive toxicological evaluation of tecloftalam-imide should be undertaken, following established international guidelines. This would include, at a minimum:

- Acute toxicity studies (oral, dermal, and inhalation) to determine its immediate hazard potential.

- Genotoxicity assays (e.g., Ames test, in vitro micronucleus assay) to assess its mutagenic potential.
- In vitro cytotoxicity studies to understand its effects at the cellular level.
- Repeated dose toxicity studies to evaluate the effects of longer-term exposure.

In the absence of experimental data, in silico toxicology and read-across approaches could provide preliminary insights into the potential toxicity of tecloftalam-imide.[3][4] These computational methods use the known toxicity of structurally similar compounds to predict the toxicity of a data-poor substance. However, these predictions should be followed by experimental verification.

Conclusion

This guide provides a summary of the current toxicological knowledge of tecloftalam and its imide metabolite. While tecloftalam itself appears to have low acute toxicity, the complete absence of data for tecloftalam-imide prevents a full and accurate risk assessment. The scientific community is urged to prioritize research into the toxicological properties of this metabolite to ensure a comprehensive understanding of the potential impacts of tecloftalam use on human health and the environment.

References

- PubChem. Tecloftalam. National Center for Biotechnology Information. [[Link](#)]
- University of Hertfordshire. Tecloftalam (Ref: SF 7402). Agriculture and Environment Research Unit (AERU). [[Link](#)]
- OECD. OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects. Organisation for Economic Co-operation and Development. [[Link](#)]
- Zhu, H., & Zhang, X. (2019). Using a hybrid read-across method to evaluate chemical toxicity based on chemical structure and biological data. *Ecotoxicology and Environmental Safety*, 179, 133-140. [[Link](#)]

- ECETOC. (2012). Approaches for read-across in chemical risk assessment. European Centre for Ecotoxicology and Toxicology of Chemicals. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Tecloftalam | C₁₄H₅Cl₆NO₃ | CID 53469 - PubChem [\[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov)
- 2. Advancing the Science of a Read-across Framework for Evaluation of Data-poor Chemicals Incorporating Systematic and New Approach Methods - PMC [\[pmc.ncbi.nlm.nih.gov\]](https://pmc.ncbi.nlm.nih.gov)
- 3. Using a hybrid read-across method to evaluate chemical toxicity based on chemical structure and biological data - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 4. Approaches for read-across in chemical risk assessment - ECETOC [\[ecetoc.org\]](https://ecetoc.org)
- To cite this document: BenchChem. [Tecloftalam and its Imide Metabolite: A Comparative Toxicological Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b045325/docs#tecloftalam-and-its-imide-metabolite-a-comparative-toxicological-guide\]](https://www.benchchem.com/product/b045325/docs#tecloftalam-and-its-imide-metabolite-a-comparative-toxicological-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)